Cas no 5432-97-3 ( )

• Product Name: &nbsp
• CAS No: 5432-97-3
• MF: C₂₀H₁₄OS
• MW: 302.389564037323
• CID: 940708
• PubChem ID: 232050
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-naphthalen-2-ylsulfanylnaphthalen-2-ol
• (Naphthyl-(2))-(2-hydroxy-naphthyl-(1))-sulfid
• 1-(2'-naphthylthio)-2-naphthol
• 1-(2-naphthylthio)-2-naphthol
• 1-(naphthalen-2-ylsulfanyl)naphthalen-2-ol
• 1-[2]Naphthylmercapto-[2]naphthol
• 1-[2]naphthylsulfanyl-[2]naphthol
• 2-Hydroxy-1-(naphthyl-(2)-mercapto)-naphthalin
• AC1L5N1E
• AC1Q7BDP
• AR-1B3148
• CTK1H2536
• KST-1B6480
• NSC29075
• 5432-97-3
• 1-(naphthalen-2-ylthio)naphthalen-2-ol
• NSC-29075
• DS-003122
• DTXSID90283002
•  

• Inchi： 1S/C20H14OS/c21-19-12-10-15-6-3-4-8-18(15)20(19)22-17-11-9-14-5-1-2-7-16(14)13-17/h1-13,21H
• InChI Key： KHVFDMVQUMLJPQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=CC2=C1)C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 302.07662
• Monoisotopic Mass: 302.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 506.2°C at 760 mmHg
• Flash Point: 245.4°C
• Refractive Index: 1.782
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives